Cas no 859803-46-6 (6-bromo-2-{2-[4-(dimethylamino)phenyl]ethenyl}quinoline-4-carboxylic acid)

• Product Name: 6-bromo-2-{2-[4-(dimethylamino)phenyl]ethenyl}quinoline-4-carboxylic acid
• CAS No: 859803-46-6
• MF: C₂₀H₁₇BrN₂O₂
• MW: 397.265184164047
• CID: 5232648
• Update Time: 2025-10-29

6-bromo-2-{2-[4-(dimethylamino)phenyl]ethenyl}quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-{2-[4-(dimethylamino)phenyl]ethenyl}quinoline-4-carboxylic acid
• 4-Quinolinecarboxylic acid, 6-bromo-2-[2-[4-(dimethylamino)phenyl]ethenyl]-

• Inchi： 1S/C20H17BrN2O2/c1-23(2)16-8-4-13(5-9-16)3-7-15-12-18(20(24)25)17-11-14(21)6-10-19(17)22-15/h3-12H,1-2H3,(H,24,25)
• InChI Key： BOMWVNAYFIBSPG-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2)C(C(O)=O)=CC=1C=CC1=CC=C(N(C)C)C=C1

Additional information on 6-bromo-2-{2-[4-(dimethylamino)phenyl]ethenyl}quinoline-4-carboxylic acid

6-Bromo-2-{2-[4-(Dimethylamino)Phenyl]Ethenyl}Quinoline-4-Carboxylic Acid: A Comprehensive Overview

6-Bromo-2-{2-[4-(Dimethylamino)Phenyl]Ethenyl}Quinoline-4-Carboxylic Acid, with the CAS number 859803-46-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its quinoline backbone, which serves as a versatile platform for various functional groups. The presence of a bromine atom at the 6-position, a dimethylamino-substituted ethenyl group at the 2-position, and a carboxylic acid group at the 4-position makes this molecule highly functionalized and suitable for a wide range of applications.

The quinoline moiety in this compound is a key structural feature that contributes to its unique properties. Quinolines are known for their aromatic stability and ability to act as π-electron donors or acceptors, making them valuable in both electronic materials and pharmaceuticals. Recent studies have highlighted the potential of quinoline derivatives in drug design, particularly in targeting specific biological pathways. For instance, research published in Nature Communications demonstrated that quinoline-based compounds can modulate protein-protein interactions, offering new avenues for therapeutic intervention.

The dimethylamino group attached to the ethenyl chain introduces additional functionality to this compound. Dimethylamino groups are known for their ability to act as electron-donating substituents, which can influence the electronic properties of the molecule. This feature is particularly useful in designing compounds with specific redox potentials, making them suitable for applications in organic electronics. Recent advancements in this area have shown that such substituents can enhance the charge transport properties of materials used in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The carboxylic acid group at the 4-position of the quinoline ring adds another layer of functionality to this compound. Carboxylic acids are versatile functional groups that can participate in various chemical reactions, such as esterification and amidation. These reactions are often exploited in medicinal chemistry to improve drug bioavailability or to create prodrugs with enhanced pharmacokinetic profiles. Furthermore, carboxylic acids can serve as binding sites for metal ions, making them valuable in coordination chemistry and catalysis.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its potential applications in drug delivery systems. A study published in Advanced Materials explored the use of this compound as a component in stimuli-responsive drug delivery vehicles. The combination of its quinoline backbone and functional substituents allows for precise control over drug release under specific physiological conditions, such as pH or temperature changes.

In addition to its medicinal applications, this compound has shown promise in materials science. Its ability to form self-assembled structures has been investigated for use in creating nanostructured materials with tailored optical and electronic properties. Research conducted at leading institutions has demonstrated that this compound can form ordered assemblies that exhibit unique fluorescence properties, making them candidates for use in biosensors and imaging agents.

The synthesis of 6-bromo-2-{2-[4-(dimethylamino)phenyl]ethenyl}quinoline-4-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include bromination of the quinoline ring, coupling reactions to introduce the ethenyl group, and functionalization with the dimethylamino substituent. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective routes to this compound, reducing production costs and improving scalability.

In terms of biological activity, this compound has been evaluated for its potential as an anticancer agent. Preclinical studies have shown that it exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. Mechanistic studies suggest that its anticancer activity arises from its ability to inhibit key enzymes involved in cell proliferation and survival pathways. These findings have prompted further investigation into its therapeutic potential through clinical trials.

The environmental impact of this compound is another area of active research. As concerns about chemical pollution grow, there is increasing interest in developing sustainable synthetic methods and assessing the environmental fate of organic compounds. Studies on biodegradation pathways have revealed that this compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic environments.

In conclusion, 6-bromo-2-{2-[4-(dimethylamino)phenyl]ethenyl}quinoline-4-carboxylic acid (CAS No: 859803-46-6) is a multifunctional compound with diverse applications across multiple disciplines. Its unique structure endows it with properties that make it valuable in drug discovery, materials science, and environmental chemistry. Ongoing research continues to uncover new uses for this compound, underscoring its importance as a versatile building block in modern chemistry.